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Compound of Interest

Phenothiazine-10-carbony!
Compound Name:
chloride

Cat. No.: B091198

For researchers, scientists, and professionals in drug development, the meticulous and safe
handling of reactive chemical compounds is paramount. Phenothiazine-10-carbonyl chloride,
a key intermediate in various synthetic pathways, demands stringent safety protocols due to its
inherent reactivity. This guide provides essential, immediate safety and logistical information,
including operational and disposal plans, to ensure the well-being of laboratory personnel and
the integrity of research.

Chemical Identifier:

o Name: Phenothiazine-10-carbonyl chloride
o CAS Number: 18956-87-1

e Molecular Formula: C13HsCINOS

Primary Hazard: According to the Globally Harmonized System of Classification and Labelling
of Chemicals (GHS), Phenothiazine-10-carbonyl chloride is classified as a substance that
causes severe skin burns and eye damage (H314).[1][2] Its reactivity stems from the acyl
chloride group, which can react violently with water and other nucleophiles.

Personal Protective Equipment (PPE): Your First
Line of Defense
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A multi-layered approach to personal protection is critical when handling Phenothiazine-10-

carbonyl chloride. The following table summarizes the required PPE, drawing on best

practices for handling corrosive acyl chlorides.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles in
combination with a full-face
shield. Must comply with

OSHA 29 CFR 1910.133 or
European Standard EN166.

To protect against splashes of
the chemical and its vapors,
which can cause severe eye

damage.

Hand Protection

Chemical-resistant gloves such
as Nitrile rubber, Neoprene, or
PVC. Gloves must be
inspected for any signs of

degradation before use.

To prevent direct skin contact,
which can result in severe

chemical burns.

Body Protection

A chemical-resistant laboratory
coat or a full chemical-resistant

suit.

To protect the body from
accidental splashes and
contact with the corrosive

material.

Respiratory Protection

To be used in a well-ventilated
area, preferably within a
chemical fume hood. If
ventilation is inadequate, a
NIOSH-approved respirator
with an appropriate cartridge
for acid gases and organic

vapors should be used.

To prevent inhalation of
corrosive vapors that can
cause severe respiratory tract

irritation and damage.

Operational Plan: A Step-by-Step Protocol for Safe

Handling

A systematic approach is crucial for minimizing risks associated with Phenothiazine-10-

carbonyl chloride.
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Preparation and Engineering Controls:

o Work Area: All handling of Phenothiazine-10-carbonyl chloride must be conducted within a
certified chemical fume hood to ensure adequate ventilation.

o Emergency Equipment: An eyewash station and a safety shower must be readily accessible
and in close proximity to the workstation.

o Material Check: Before starting, ensure all necessary PPE is available and in good condition.
Verify that spill control materials are also within reach.

Handling Procedure:

o Wear all the requisite PPE as detailed in the table above.

Avoid direct contact with skin, eyes, and clothing.

Do not inhale vapors or dust.

Keep containers of Phenothiazine-10-carbonyl chloride tightly closed when not in use.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as
water, alcohols, amines, and strong bases.[3]

Spill Response:

e Minor Spills: In the event of a small spill, absorb the material with an inert, dry absorbent
such as sand, vermiculite, or earth. Do not use combustible materials like paper towels.
Collect the absorbed material using non-sparking tools and place it into a suitable, labeled
container for hazardous waste disposal.

e Major Spills: For larger spills, evacuate the area immediately. Alert your institution's
environmental health and safety (EHS) department and follow their emergency procedures.

Disposal Plan: Neutralization and Waste
Management
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The primary principle for the disposal of Phenothiazine-10-carbonyl chloride is to convert the

reactive acyl chloride into a less hazardous substance through controlled neutralization.

Experimental Protocol for Neutralization:

Preparation: In a chemical fume hood, prepare a large beaker or flask with a stir bar. The
container should be filled with a cold solution of 5-10% sodium carbonate or sodium
bicarbonate in water. An ice bath should be used to manage the temperature of the solution.

Slow Addition: Slowly and carefully add the waste Phenothiazine-10-carbonyl chloride to
the stirring basic solution. The reaction is exothermic and will release gas (carbon dioxide),
so the addition must be gradual to control the reaction rate.

Reaction Completion: Continue stirring the mixture for several hours after the addition is
complete to ensure full neutralization of the acyl chloride. Monitor the pH of the solution to
confirm it remains basic.

Waste Collection: Once the reaction is complete and the solution has returned to room
temperature, the neutralized aqueous waste should be transferred to a properly labeled
hazardous waste container for collection by a licensed waste disposal company.

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of

Phenothiazine-10-carbonyl chloride.
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Caption: Workflow for the safe handling and disposal of Phenothiazine-10-carbonyl chloride.
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By adhering to these detailed procedures, researchers and scientists can mitigate the risks
associated with Phenothiazine-10-carbonyl chloride, fostering a secure and productive
research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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